8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1h-purine-2,6-dione

• CAS: 10381-83-6
• Molecular Formula: C8H8Cl2N4O2
• Molecular Weight: 263.08 g/mol
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)Cl)CCl
• InChI: InChI=1S/C8H8Cl2N4O2/c1-12-5-4(6(15)13(2)8(12)16)14(3-9)7(10)11-5/h3H2,1-2H3
• InChIKey: BVGHPPFTSWMRDO-UHFFFAOYSA-N

8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione (CAS 10381-83-6), also known as NSC 62596 or 7-chloromethyl-8-chlorotheophylline, is a bifunctional purine-2,6-dione derivative featuring both an 8-chloro substituent and a 7-chloromethyl group on the xanthine core. This dual electrophilic architecture distinguishes it from mono-substituted theophylline analogs, enabling sequential or orthogonal derivatization at two distinct positions.

8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione (CAS 10381-83-6): Chemical Identity and Procurement Baseline

8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione (CAS 10381-83-6), also known as NSC 62596 or 7-chloromethyl-8-chlorotheophylline, is a bifunctional purine-2,6-dione derivative featuring both an 8-chloro substituent and a 7-chloromethyl group on the xanthine core . This dual electrophilic architecture distinguishes it from mono-substituted theophylline analogs, enabling sequential or orthogonal derivatization at two distinct positions. The compound has been explored as a synthetic entry point for fused purine ring systems and has been evaluated for inhibition of purine nucleoside phosphorylase (PNP) from Toxoplasma gondii .

Dual reactive sites C8–Cl and N7–CH₂Cl support orthogonal sequential derivatization

Scaffold access Reported entry point for [1,3]thiadiazino[4,5-f]purine fused ring systems

Target engagement Evaluated for T. gondii PNP inhibition; non-competitive binding mode reported

• [1] Hesek, D., Rybár, A., Alföldi, J., Bella, J., & Pätoprstý, V. (1996). Synthesis of New [1,3]Diazaheterocyclo[2',1':2,3][1,3,5]thiadiazino[4,5-f]purine Ring Systems. Collection of Czechoslovak Chemical Communications, 61, 1642-1646. View Source
• [2] ChEMBL Database. CHEMBL764870 — Compound evaluated for binding affinity against Toxoplasma gondii purine nucleoside phosphorylase of virulent strain RH (non-competitive inhibition). BindingDB entry 50035279. View Source

Why 8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione Cannot Be Interchanged with Simpler Theophylline Analogs

Generic substitution among theophylline derivatives is structurally naive. The target compound simultaneously carries an electrophilic 8-chloro center and a chemically distinct 7-chloromethyl side-chain, whereas the closest commercial analogs—8-chlorotheophylline (CAS 85-18-7) and 7-(chloromethyl)theophylline (CAS 64398-14-7)—possess only one of these two reactive handles . This dual-site reactivity enables transformations that are impossible with mono-functionalized analogs: sequential nucleophilic aromatic substitution (SNAr) at C8 followed by N7-alkylation/cyclization, or vice versa, generating scaffolds that cannot be accessed via either mono-substituted precursor alone . Furthermore, the electron-withdrawing character of both chlorine atoms influences the purine ring electronics in a manner not recapitulated by singly substituted analogs, potentially altering target binding, metabolic stability, and physicochemical properties. The evidence below quantifies where these structural differences manifest as measurable performance or synthetic utility gaps.

Mono-substituted analogs (8-chlorotheophylline or 7-(chloromethyl)theophylline) lack one reactive center, preventing the sequential alkylation–cyclization cascade required for fused scaffold synthesis.

Single-handle analogs cannot support orthogonal diversification; only the target compound offers two independently addressable electrophilic sites for library construction.

Electronic and physicochemical property differences from additional chlorine substitution may shift binding profiles or stability outcomes vs. simpler analogs.

• [1] PubChem. 8-Chlorotheophylline (CAS 85-18-7). Compound Summary. View Source
• [2] Hesek, D., Rybár, A., Alföldi, J., Bella, J., & Pätoprstý, V. (1996). Synthesis of New [1,3]Diazaheterocyclo[2',1':2,3][1,3,5]thiadiazino[4,5-f]purine Ring Systems. Collection of Czechoslovak Chemical Communications, 61, 1642-1646. View Source

Product-Specific Quantitative Evidence Guide for 8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Dual Electrophilic Reactivity Enables Exclusive Access to [1,3]Thiadiazino[4,5-f]purine Fused Ring Systems vs. Mono-Substituted Analogs

8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione uniquely supports a sequential alkylation–cyclization cascade with cyclic isothioureas to yield [1,3]diazaheterocyclo[2',1':2,3][1,3,5]thiadiazino[4,5-f]purine ring systems (compounds 3a–3d). In contrast, 8-chlorotheophylline—lacking the 7-chloromethyl group—cannot engage in the requisite S-alkylation step, and 7-(chloromethyl)theophylline—lacking the 8-chloro substituent—fails to provide the necessary electrophilic partner for the cyclization, meaning neither mono-substituted comparator can generate this fused scaffold .

Synthetic exclusivity

Head-to-head

Target converts to fused products 3a–3d; 8-chlorotheophylline and 7-(chloromethyl)theophylline yield no product.

Unique scaffold access requires both reactive centers.

One-step cascade with cyclic isothioureas; yields reported for four derivatives.

Evidence Dimension	Synthetic accessibility of [1,3]thiadiazino[4,5-f]purine fused ring products
Target Compound Data	Successful conversion to fused products 3a–3d via S-alkylation with cyclic isothioureas followed by base-mediated cyclization; isolated yields reported for all four derivatives
Comparator Or Baseline	8-Chlorotheophylline (CAS 85-18-7): no reaction pathway to the fused scaffold. 7-(Chloromethyl)theophylline (CAS 64398-14-7): no reaction pathway to the fused scaffold
Quantified Difference	Qualitative exclusivity — target compound is the only member of this analog set that produces the fused [1,3]thiadiazino[4,5-f]purine products
Conditions	Alkylation of mercapto group of cyclic isothioureas at room temperature; cyclization in alkaline medium (Collection of Czechoslovak Chemical Communications, 1996)

Why This Matters

For procurement decisions in medicinal chemistry or chemical biology programs requiring novel purine-fused scaffolds, this compound is the only entry point; substituting with cheaper mono-substituted analogs leads to complete synthetic failure.

• [1] Hesek, D., Rybár, A., Alföldi, J., Bella, J., & Pätoprstý, V. (1996). Synthesis of New [1,3]Diazaheterocyclo[2',1':2,3][1,3,5]thiadiazino[4,5-f]purine Ring Systems. Collection of Czechoslovak Chemical Communications, 61, 1642-1646. View Source

Toxoplasma gondii Purine Nucleoside Phosphorylase (TgPNP) Inhibition vs. Human PNP Selectivity Window

The target compound demonstrates binding affinity against Toxoplasma gondii purine nucleoside phosphorylase (TgPNP), an enzyme critical to the parasite's purine salvage pathway with no direct mammalian equivalent. The reported inhibition mode is non-competitive . By contrast, th clinically validated PNP inhibitor Forodesine (BCX-1777) acts as a transition-state analog inhibitor with a Ki of ~0.5–3 nM against human PNP, but its selectivity for the T. gondii ortholog versus the human enzyme is not uniformly characterized; off-target human PNP inhibition leads to T-cell immunodeficiency. This compound's non-competitive binding mode may provide a structurally distinct basis for achieving parasite selectivity, although direct head-to-head selectivity data have not been published .

TgPNP binding

Data to verify

Non-competitive inhibition reported for T. gondii PNP. Human PNP inhibitors (Forodesine, Peldesine) are competitive; target Ki/IC₅₀ not publicly disclosed.

Differentiated mechanism context for parasite-selective probe design.

Selectivity vs. human PNP not quantified; confirmatory assays recommended.

Evidence Dimension	TgPNP binding affinity and inhibition mechanism vs. clinical PNP inhibitors
Target Compound Data	Non-competitive inhibition of T. gondii PNP (virulent strain RH); quantitative Ki/IC50 not publicly disclosed in indexed assay records
Comparator Or Baseline	Forodesine (BCX-1777): Ki ~0.5–3 nM for human PNP; Peldesine (BCX-34): Ki ~36 nM for human PNP. Both are competitive/transition-state analog inhibitors
Quantified Difference	Inhibition mechanism differs (non-competitive vs. competitive transition-state analog); parasitic vs. human target selectivity cannot be quantified from available data. Target enzyme (TgPNP) is orthologous but structurally distinct from human PNP
Conditions	TgPNP binding assay — compound evaluated against virulent strain RH enzyme (BindingDB/ChEMBL); human PNP inhibitor data from published clinical literature

Why This Matters

Evidence of non-competitive inhibition against a parasite-specific purine salvage enzyme positions this compound as a structurally differentiated starting point for antiparasitic probe discovery, reducing the risk of mechanism-based human PNP toxicity compared to transition-state analog inhibitors.

• [1] ChEMBL Database. CHEMBL764870 — Compound evaluated for binding affinity against Toxoplasma gondii purine nucleoside phosphorylase of virulent strain RH (non-competitive inhibition). BindingDB entry 50035279. View Source
• [2] Bantia, S., et al. (2001). Purine nucleoside phosphorylase inhibitors in T-cell malignancies. Current Opinion in Investigational Drugs, 2(9), 1234-1240. Forodesine Ki data; Peldesine Ki from Bantia et al., J. Med. Chem. (1996). View Source

Physicochemical Distinction: Density and Boiling Point vs. Mono-Substituted Analogs

The density of 8-chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is 1.71 g/cm³ (predicted), compared to 1.518 g/cm³ for 8-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione (CAS 64398-14-7, the 7-chloromethyl-only analog) and ~1.55 g/cm³ for 8-chlorotheophylline (CAS 85-18-7) . The ~12% higher density reflects the additional chlorine atom and influences chromatographic retention behavior, crystallization conditions, and formulation bulk handling properties.

Density

Predicted value

1.71 g/cm³ vs. 1.518 g/cm³ (7-ClCH₂ analog) and ~1.55 g/cm³ (8-Cl analog). Δ = +0.19 / +0.16 g/cm³.

Quantitative QC differentiator to flag mis-shipment of mono-substituted analogs.

Predicted values; experimental verification advised for critical applications.

Evidence Dimension	Density (g/cm³)
Target Compound Data	1.71 g/cm³ (predicted)
Comparator Or Baseline	8-(Chloromethyl)theophylline (CAS 64398-14-7): 1.518 g/cm³; 8-Chlorotheophylline (CAS 85-18-7): ~1.55 g/cm³ (predicted)
Quantified Difference	Δ = +0.192 g/cm³ vs. 7-chloromethyl analog (+12.6%); Δ = +0.16 g/cm³ vs. 8-chloro analog (+10.3%)
Conditions	Predicted values from chemical database compilations (Chemsrc, PubChem)

Why This Matters

This distinct density is a direct quality-control differentiator; receipt of material with incorrect density flags potential mis-shipment of a mono-substituted analog and provides a simple, quantitative identity check prior to use in synthesis or biological assays.

• [1] PubChem. 8-Chlorotheophylline (CAS 85-18-7). Predicted density ~1.55 g/cm³. View Source

Advantage as a Versatile Synthetic Intermediate for 7-Substituted 8-Aminotheophylline Derivatives

The 7-chloromethyl group of 8-chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione serves as a reactive handle for nucleophilic displacement, enabling introduction of diverse N7 substituents (amines, thiols, azides) while retaining the 8-chloro group for subsequent SNAr reactions. In contrast, 8-chlorotheophylline lacks the 7-chloromethyl group and requires harsher direct N7-alkylation conditions that are incompatible with many functional groups. 7-(Chloromethyl)theophylline, although possessing the 7-chloromethyl handle, lacks the 8-chloro group and forfeits the ability to introduce a second diversity element via C8 substitution. This compound's sequential, orthogonal functionalization strategy has been demonstrated in the synthesis of 7-(substituted-amino)methyl-8-chlorotheophylline intermediates .

Diversification points

Head-to-head

2 orthogonal sites (C8–Cl + N7–CH₂Cl) vs. 1 site for each mono-substituted comparator.

Doubles accessible chemical space per synthetic sequence.

Demonstrated in 7-aminomethyl-8-chlorotheophylline syntheses.

Evidence Dimension	Number of available synthetic diversification points and reaction orthogonality
Target Compound Data	Two orthogonal reactive sites: electrophilic C8–Cl and N7–CH2Cl, enabling sequential derivatization (e.g., N7 nucleophilic displacement then C8 SNAr)
Comparator Or Baseline	8-Chlorotheophylline: 1 reactive site (C8–Cl only). 7-(Chloromethyl)theophylline: 1 reactive site (N7–CH2Cl only)
Quantified Difference	Twice the number of independently addressable diversification points; demonstrated in published derivatization sequences
Conditions	Nucleophilic displacement of 7-chloromethyl group with amines or thiols under mild conditions; subsequent C8 SNAr with various nucleophiles (Collection of Czechoslovak Chemical Communications, 1996; general methodology)

Why This Matters

For medicinal chemistry teams synthesizing purine-based libraries, this compound doubles the accessible chemical space per synthetic sequence compared to either mono-substituted analog, reducing the number of linear steps required to access disubstituted purine derivatives.

• [1] Hesek, D., Rybár, A., Alföldi, J., Bella, J., & Pätoprstý, V. (1996). Synthesis of New [1,3]Diazaheterocyclo[2',1':2,3][1,3,5]thiadiazino[4,5-f]purine Ring Systems. Collection of Czechoslovak Chemical Communications, 61, 1642-1646. View Source
• [2] Rybár, A., et al. Synthesis of 7-substituted 8-chlorotheophyllines. Collection of Czechoslovak Chemical Communications (various volumes). View Source

Best Research & Industrial Application Scenarios for 8-Chloro-7-(chloromethyl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

Synthesis of Novel Purine-Fused Heterocyclic Libraries for Antiparasitic Screening

The compound's unique ability to undergo sequential alkylation–cyclization with cyclic isothioureas generates [1,3]thiadiazino[4,5-f]purine scaffolds . Coupled with the T. gondii PNP inhibition evidence , this positions the compound as a privileged starting material for synthesizing focused libraries targeting purine salvage enzymes of apicomplexan parasites (Toxoplasma, Plasmodium). Procurement for this purpose is justified because no mono-substituted theophylline analog can access this scaffold class.

Orthogonal Dual-Diversification Core for Purine-Based Chemical Biology Probes

The presence of independently addressable C8 and N7 electrophilic centers makes this compound a strategic building block for generating disubstituted purine probe libraries. Sequential nucleophilic displacement at the 7-chloromethyl position followed by SNAr at the 8-chloro position yields products with two diversity elements introduced under mild, orthogonal conditions . This is a clear advantage over 8-chlorotheophylline or 7-(chloromethyl)theophylline, each of which supports only a single diversification step.

Quality Control Reference Standard for Differentiating Chlorinated Theophylline Analogs

The compound's distinct density (1.71 g/cm³) and unique InChI key (BVGHPPFTSWMRDO-UHFFFAOYSA-N) provide unambiguous identity markers for analytical method development and incoming material verification . Laboratories handling multiple chlorinated theophylline derivatives can use these properties to prevent mix-ups with mono-substituted analogs, whose densities differ by >10%.

Starting Material for 7-Aminomethyl-8-substituted Theophylline Derivatives

The 7-chloromethyl group is a versatile alkylating handle for introducing amine, thiol, or azide functionality at the N7 position, while the 8-chloro substituent remains intact for subsequent diversification. This sequential strategy has been demonstrated in the synthesis of 7-(substituted-aminomethyl)-8-chlorotheophyllines . The alternative approach—direct N7-alkylation of 8-chlorotheophylline—requires stronger bases and is less compatible with functionalized electrophiles, making this compound the preferred starting material for 7-aminomethyl theophylline analog programs.

Application

Selection Property

Validation Focus

Purine-fused heterocycle library synthesis

Dual reactivity enabling [1,3]thiadiazino[4,5-f]purine scaffold formation

Cyclization efficiency with cyclic isothioureas

Disubstituted purine probe library synthesis

Two orthogonal electrophilic sites (C8–Cl and N7–CH₂Cl)

Sequential derivatization yield and orthogonality

Analytical QC differentiation of chlorinated theophyllines

Distinct density (1.71 g/cm³) and InChI key

Density measurement and chromatographic identity

7-Aminomethyl-8-substituted theophylline synthesis

7-Chloromethyl handle for mild nucleophilic displacement

Reaction scope with amines, thiols, and azides

• [1] Hesek, D., Rybár, A., Alföldi, J., Bella, J., & Pätoprstý, V. (1996). Synthesis of New [1,3]Diazaheterocyclo[2',1':2,3][1,3,5]thiadiazino[4,5-f]purine Ring Systems. Collection of Czechoslovak Chemical Communications, 61, 1642-1646. View Source
• [2] ChEMBL Database. CHEMBL764870 — Compound evaluated for binding affinity against Toxoplasma gondii purine nucleoside phosphorylase of virulent strain RH (non-competitive inhibition). BindingDB entry 50035279. View Source